3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylethyl)propanamide

• IUPAC Name: 3-(8-butyl-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C22H25N5O2S/c1-2-3-14-26-21(29)20-17(12-15-30-20)27-18(24-25-22(26)27)9-10-19(28)23-13-11-16-7-5-4-6-8-16/h4-8,12,15H,2-3,9-11,13-14H2,1H3,(H,23,28)
• InChI Key: CFTBGYQOIPEFRM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H25N5O2S
• Molecular Weight: 423.5 g/mol

Description

3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylethyl)propanamide is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.
BenchChem offers high-quality 3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have been conducted on the synthesis of novel heterocyclic compounds incorporating pyrimidine, triazole, and thieno moieties. These studies primarily explore the chemical reactions and methodologies for creating diverse derivatives with potential biological and pharmaceutical applications. For instance, the synthesis of novel pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives, as well as pyrido[2,3-d]pyrimidines and thiazolopyrimidines, has been reported to involve various chemical reactions, including condensation and cyclization processes, demonstrating the compounds' moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008), (Said et al., 2004).

Potential Applications

While the specific compound of interest has not been directly studied, related research on thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin derivatives and similar heterocycles hints at potential applications in various fields. These applications range from antimicrobial and antitumor activities to cardiovascular agents, showcasing the versatility and significance of such compounds in scientific research. For example, certain derivatives have shown promising antimicrobial activity and have been evaluated for their antitumor properties, although none demonstrated appreciable antitumor activity (Said et al., 2004). Another study highlighted the synthesis of thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin derivatives and their evaluation for anti-inflammatory activity, with some compounds exhibiting significant results (Pan et al., 2015).